Cas no 107243-99-2 (Bicyclo[2.2.1]heptan-2-one,1-(hydroxymethyl)-7,7-dimethyl-, (1R,4R)-)

• Product Name: Bicyclo[2.2.1]heptan-2-one,1-(hydroxymethyl)-7,7-dimethyl-, (1R,4R)-
• CAS No: 107243-99-2
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 127500
• PubChem ID: 572679
• Update Time: 2025-04-18

Bicyclo[2.2.1]heptan-2-one,1-(hydroxymethyl)-7,7-dimethyl-, (1R,4R)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptan-2-one,1-(hydroxymethyl)-7,7-dimethyl-, (1R,4R)-
• 1-Hydroxymethyl-7,7-dimethylbicyclo[2.2.1]heptan-2-one
• 4-(hydroxymethyl)-7,7-dimethylbicyclo[2.2.1]heptan-3-one
• (1R)-10-Hydroxy-bornan-2-on
• (1R)-10-hydroxy-bornan-2-one
• (1R)-10-hydroxycamphor
• (1R,4R)-10-hydroxycamphor
• (1S)-10-hydroxycamphor
• 10-hydroxycamphor
• AC1LCAB2
• AG-J-07168
• CTK8A2215
• D-11-Hydroxy-campher
• SureCN7520016
• 1-(Hydroxymethyl)-7,7-dimethylbicyclo[2.2.1]heptane-2-one
• SJTUMRJEPINXFC-UHFFFAOYSA-N
• DTXSID50341379
• 1-(hydroxymethyl)-7,7-dimethylbicyclo[2.2.1]heptan-2-one
• 107243-99-2
• SCHEMBL7520016

• Inchi： 1S/C10H16O2/c1-9(2)7-3-4-10(9,6-11)8(12)5-7/h7,11H,3-6H2,1-2H3
• InChI Key： SJTUMRJEPINXFC-UHFFFAOYSA-N
• SMILES： O=C1CC2CCC1(CO)C2(C)C

Computed Properties

• Exact Mass: 168.11508
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids